(2R)-2-(dimethylamino)butanedioic acid
Overview
Description
(2R)-2-(Dimethylamino)butanedioic acid, also known as DMAD, is an organic compound with a wide range of applications in the scientific research field. It is a chiral molecule, meaning that it has two enantiomers, or mirror images, and is used in a variety of chemical reactions. DMAD is a white powder with a molecular weight of 146.17 g/mol and a melting point of 197.5 °C. It is a versatile compound that can be used in a variety of ways, including in the synthesis of other molecules, in the study of biochemical and physiological effects, and in laboratory experiments. In
Scientific Research Applications
(2R)-2-(dimethylamino)butanedioic acid has a variety of scientific research applications. One of the most common applications is in the synthesis of other molecules. This compound can be used as a starting material for the synthesis of a variety of molecules, including pharmaceuticals, polymers, and other organic compounds. It is also used in the study of biochemical and physiological effects. This compound can be used to study the effects of certain drugs or other compounds on the body. It can also be used to study the effects of certain compounds on the environment. Finally, this compound is used in laboratory experiments, such as in the study of reaction mechanisms and in the synthesis of complex molecules.
Mechanism of Action
The mechanism of action of (2R)-2-(dimethylamino)butanedioic acid is complex and is still being studied. In general, it is believed that this compound binds to certain proteins in the body, which then triggers a cascade of biochemical reactions. These reactions lead to changes in the body, such as the release of hormones, the production of energy, and the activation of certain pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is known that this compound can affect a variety of processes in the body. For example, it can affect the metabolism of carbohydrates, the production of energy, and the release of hormones. It can also affect the immune system, the nervous system, and the cardiovascular system.
Advantages and Limitations for Lab Experiments
(2R)-2-(dimethylamino)butanedioic acid has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of reactions and is relatively easy to synthesize. It is also relatively non-toxic, making it safe for use in laboratory settings. However, it does have some limitations. This compound is a chiral molecule, meaning that the two enantiomers have different properties and must be separated in order to get the desired results. Additionally, this compound is not very stable and can easily decompose when exposed to heat or light.
Future Directions
The future of (2R)-2-(dimethylamino)butanedioic acid is still being explored. As more research is conducted, its potential applications in the scientific research field will become more clear. One potential application is in the study of drug metabolism and pharmacokinetics. This compound could be used to study how drugs are metabolized in the body and how they interact with different proteins. Additionally, this compound could be used in the study of biochemical pathways, such as those related to energy production and hormone release. Finally, this compound could be used in the synthesis of complex molecules, such as pharmaceuticals and polymers.
Synthesis Methods
(2R)-2-(dimethylamino)butanedioic acid can be synthesized through a variety of methods. One method is the condensation reaction of dimethylamine and succinic anhydride. In this reaction, dimethylamine is heated to a temperature of 140-145 °C and succinic anhydride is added. This mixture is then stirred for several hours and cooled to room temperature. The resulting product is a white crystalline powder, which is this compound. Another method of synthesis is the reaction of dimethylamine and dimethylmalonic acid. In this reaction, dimethylamine is reacted with dimethylmalonic acid in the presence of a catalytic amount of sulfuric acid. The reaction is then heated to a temperature of 90-95 °C and stirred for several hours. The resulting product is this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(dimethylamino)butanedioic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of the carboxylic acid group, the alkylation of the protected intermediate, and the deprotection of the final product.", "Starting Materials": [ "Malic acid", "Dimethylamine", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Sodium bicarbonate" ], "Reaction": [ "Protection of carboxylic acid group: Malic acid is dissolved in methanol and reacted with hydrochloric acid to form the corresponding methyl ester. The ester is then treated with sodium hydroxide to form the sodium salt of the ester. The sodium salt is then reacted with dimethylamine to form the dimethylammonium salt of the ester.", "Alkylation of protected intermediate: The dimethylammonium salt of the ester is dissolved in diethyl ether and reacted with methyl iodide to form the corresponding methyl ester. The ester is then hydrolyzed with sodium bicarbonate to form the protected intermediate.", "Deprotection of final product: The protected intermediate is dissolved in methanol and treated with hydrochloric acid to remove the protecting group and form the final product, (2R)-2-(dimethylamino)butanedioic acid." ] } | |
CAS RN |
77270-86-1 |
Molecular Formula |
C6H11NO4 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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